N-methyl-1-pyrazin-2-ylpropan-2-amine

• IUPAC Name: N-methyl-1-pyrazin-2-ylpropan-2-amine
• InChI: InChI=1S/C8H13N3/c1-7(9-2)5-8-6-10-3-4-11-8/h3-4,6-7,9H,5H2,1-2H3
• InChI Key: ITYOKRJDUQGDII-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=NC=CN=C1)NC
• Molecular Formula: C8H13N3
• DSSTOX Substance ID: DTXSID00586314
• Molecular Weight: 151.21 g/mol
• CAS No.: 937642-61-0

Description

“N-methyl-1-pyrazin-2-ylpropan-2-amine” is a chemical compound with the CAS number 937642-61-0. It’s offered by several suppliers for experimental and research use.

Scientific Research Applications

Synthesis and Characterization

• N-methyl-1-pyrazin-2-ylpropan-2-amine derivatives have been synthesized and characterized for various applications. A study highlighted the synthesis, characterization, and X-ray crystal study of pyrazole derivatives, indicating their potential in antitumor, antifungal, and antibacterial applications (Titi et al., 2020).

Antimicrobial and Tuberculostatic Activity

• Compounds related to this compound have shown antimicrobial and tuberculostatic activity. Research on heteroaryldithiocarbazic acid derivatives, including pyrazine compounds, indicated their moderate activity against Mycobacterium tuberculosis (Szczesio et al., 2011).

Applications in Synthesis Methods

• New methods for synthesizing imidazo-azines have been developed, utilizing derivatives of this compound. This includes a study on flash vacuum thermolysis of tert-butylimines of various pyrazine derivatives (Justyna et al., 2017).

Chemical Reactivity and Structural Analysis

• Studies on the reactivity and structural aspects of pyrazine derivatives, including this compound, have been conducted. This includes investigations into their tuberculostatic activity and structural characterization, providing insights into their chemical properties (Gobis et al., 2006).

Novel Routes to Pyrazin-2-yl-amines

• Efficient routes for synthesizing pyrazin-2-yl-amines have been explored. A study developed a two-stage process for synthesizing 6-methylpyrazine-2-yl-amines from commercially available materials, demonstrating an efficient access to these compounds (Colbon et al., 2008).

Synthesis and Characterization of Derivatives

• Additional research has focused on the synthesis and characterization of derivatives of this compound, exploring their potential applications in various fields, such as aroma chemistry and medicinal chemistry (Schmarr et al., 2011).